N-[(4-Aminopyridin-3-yl)(phenyl)methylidene]hydroxylamine

• IUPAC Name: N-[(4-aminopyridin-3-yl)-phenylmethylidene]hydroxylamine
• InChI: InChI=1S/C12H11N3O/c13-11-6-7-14-8-10(11)12(15-16)9-4-2-1-3-5-9/h1-8,16H,(H2,13,14)
• InChI Key: PPFBNKWEGZCLQJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NO)C2=C(C=CN=C2)N
• Molecular Formula: C12H11N3O
• DSSTOX Substance ID: DTXSID80358556
• Molecular Weight: 213.23 g/mol
• CAS RN: 136227-16-2

Description

“N-[(4-Aminopyridin-3-yl)(phenyl)methylidene]hydroxylamine” is a chemical compound. It contains an aminopyridine group, which is a type of heterocyclic amine with a pyridine ring. It also has a phenyl group attached to it.

Molecular Structure Analysis

The molecular structure of this compound would likely show the presence of a pyridine ring, a phenyl ring, and an amine group. The exact structure would depend on the specific arrangement and bonding of these groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The amine group could potentially undergo reactions such as alkylation, acylation, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Amines generally have higher boiling points than hydrocarbons of similar molecular weight due to their ability to form hydrogen bonds.

Mechanism of Action

Without specific context or application, it’s difficult to determine the mechanism of action of this compound. In biological systems, amines often play roles in neurotransmission.

Future Directions

The future research directions involving this compound could be vast, ranging from its synthesis and characterization to its potential applications in various fields such as medicinal chemistry, materials science, and others.